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Compound of Interest

Compound Name:
S(-)-Cyanopindolol hemifumarate

salt

Cat. No.: B12322594

Get Quote

Executive Summary & Core Directive
Status:High-Potency Pharmaceutical Waste Disposal Method:High-Temperature Incineration

(Destruction) Prohibited: Do NOT dispose of down the drain (sewer), in standard trash, or via

bleaching/chemical deactivation in the lab.[1]

S(-)-Cyanopindolol hemifumarate is a potent 5-HT1A/1B serotonin receptor and

-adrenoceptor antagonist.[1] Due to its high receptor affinity and stability, it poses a significant
risk of aquatic toxicity (WGK 3 - Severe Hazard to Waters) if released into the environment. All
disposal workflows must aim for total thermal destruction via a licensed hazardous waste
vendor.

Hazard Profile & Scientific Rationale (The "Why")
To validate why strict segregation is necessary, we must look at the compound's mechanism

and stability.

Bioactivity: As a high-affinity antagonist, even trace amounts can disrupt physiological

signaling in non-target organisms (aquatic life).[1]
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Stability: The hemifumarate salt form enhances solubility and stability, meaning it resists

natural degradation in wastewater treatment plants.

Safety Data (GHS Classifications):

H302: Harmful if swallowed.[1][2]

H315/H319: Causes skin and serious eye irritation.[1][2]

H335: May cause respiratory irritation.[1][2]

Self-Validating Safety Check
Before handling waste, verify the Waste Stream Integrity:

Check the Label: Does the container explicitly say "Hazardous Waste - Toxic"?

Check the Phase: Are solids and liquids segregated? (Vendors often require this).[1]

Check the Isotope: Is this "Cold" (unlabeled) or "Hot" (

I-labeled)? This guide primarily addresses the chemical salt.

Waste Segregation & Decision Logic
The disposal pathway depends entirely on whether the salt has been iodinated (radiolabeled)

or remains a "cold" chemical stock.

DOT Visualization: Waste Stream Decision Tree
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Figure 1: Decision logic for segregating S(-)-Cyanopindolol waste based on radioactivity and

physical state.

Detailed Disposal Protocols
Protocol A: Solid Waste (The "Cold" Salt)
Applicable to: Expired powder, weighing boats, contaminated gloves, and bench paper.

Containment: Use a wide-mouth High-Density Polyethylene (HDPE) jar or a dedicated

hazardous waste bag (6-mil thickness).[1]

Segregation: Do not mix with oxidizers or acids.[1] Keep separate from "Sharps."

Labeling:

Tag: Hazardous Waste (Chemical).[1][3]

Constituents: "S(-)-Cyanopindolol hemifumarate, solid debris."[1]

Hazard Checkbox: Toxic / Irritant.

Handoff: Seal container. Transfer to your institution's EHS (Environmental Health & Safety)

accumulation area for incineration.[1][4]

Protocol B: Liquid Waste (Stock Solutions)
Applicable to: Dissolved stock (DMSO/Methanol/Water).[1]

Primary Container: Collect in a screw-top glass or compatible plastic carboy (e.g., Nalgene).

Compatibility: Ensure the solvent (e.g., DMSO) is compatible with the container.

Headspace: Leave at least 10% headspace to prevent over-pressurization.[1]

Labeling:

Tag: Hazardous Waste (Liquid).[1]
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Constituents: "S(-)-Cyanopindolol [X] mM in [Solvent Name]."

Warning: If dissolved in flammable solvents (MeOH), mark "Flammable" AND "Toxic."

Protocol C: Spill Cleanup (Emergency Procedure)
If the solid salt is spilled:

PPE: Don double nitrile gloves, lab coat, and N95 respirator (to prevent inhalation of dust).

Containment: Cover spill with damp paper towels to prevent dust generation.[1]

Cleanup: Wipe up carefully.[1] Clean the surface with a detergent solution (soap/water)

followed by water.[1]

Disposal: Place all cleanup materials into the Solid Waste stream (Protocol A).

Technical Data Summary
Parameter Specification Disposal Implication

CAS Number 874882-72-1
Required for waste

manifesting.[1]

Molecular Weight 345.39 g/mol (free base) N/A

Solubility DMSO (>10 mg/mL), MeOH

Liquid waste often requires

"Flammable" coding if MeOH is

used.[1]

WGK Rating
Class 3 (Severe Water

Hazard)

Strict prohibition on sink

disposal.[1]

RCRA Status Non-listed (treat as Toxic)
Must be incinerated; not

landfillable.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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